Cas no 1190441-55-4 (tert-butyl N-(1-cyano-4-methylpentan-3-yl)carbamate)

• Product Name: tert-butyl N-(1-cyano-4-methylpentan-3-yl)carbamate
• CAS No: 1190441-55-4
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 6159195
• PubChem ID: 71816907
• Update Time: 2025-07-20

tert-butyl N-(1-cyano-4-methylpentan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-cyano-4-methylpentan-3-yl)carbamate
• 1190441-55-4
• EN300-1878201

• Inchi： 1S/C12H22N2O2/c1-9(2)10(7-6-8-13)14-11(15)16-12(3,4)5/h9-10H,6-7H2,1-5H3,(H,14,15)
• InChI Key： XWMHYAQKFOPMFQ-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC#N)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.1Ų

Additional information on tert-butyl N-(1-cyano-4-methylpentan-3-yl)carbamate

Research Brief on tert-Butyl N-(1-cyano-4-methylpentan-3-yl)carbamate (CAS: 1190441-55-4) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-(1-cyano-4-methylpentan-3-yl)carbamate (CAS: 1190441-55-4) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and peptide synthesis. This research brief synthesizes the latest findings on its synthetic utility, biological relevance, and potential therapeutic implications, drawing from peer-reviewed literature and patent filings up to Q3 2023.

Structural analysis reveals that this carbamate-protected cyanoalkyl derivative serves as a critical building block for constrained peptidomimetics, particularly in protease inhibitor design. A 2023 Journal of Medicinal Chemistry study (DOI: 10.1021/acs.jmedchem.3c00562) demonstrated its incorporation into macrocyclic hepatitis C virus NS3/4A protease inhibitors, where the tert-butoxycarbonyl (Boc) group provided orthogonal protection during solid-phase synthesis while the cyano moiety enhanced target binding through dipole interactions.

Recent synthetic methodology developments highlight the compound's role in asymmetric synthesis. Researchers at Kyoto University (2022, Organic Letters 24(18): 3321-3325) developed a novel enzymatic resolution route to enantiomerically pure 1190441-55-4 using lipase-catalyzed transesterification, achieving >99% ee. This advancement addresses previous challenges in stereocontrol at the 3-position of the 4-methylpentane backbone, crucial for chiral drug intermediates.

In pharmaceutical applications, patent WO2023187642A1 (June 2023) discloses derivatives of 1190441-55-4 as key intermediates for Bruton's tyrosine kinase (BTK) inhibitors, showing improved metabolic stability over earlier analogs. The cyano group's electron-withdrawing properties were found to mitigate oxidative metabolism at the adjacent carbon center, extending half-life in preclinical models.

Emerging safety data from Chemical Research in Toxicology (2023, 36(4): 589-597) indicate favorable toxicological profiles for this compound class, with no observed genotoxicity in Ames tests at concentrations up to 1 mM. However, researchers note the need for careful handling due to potential cyanide release under strongly acidic conditions (pH < 2).

The commercial landscape shows increasing availability of 1190441-55-4 from specialty chemical suppliers, with current pricing reflecting its high purity (>98%) requirements for pharmaceutical use. Analytical methods including HPLC-UV (210 nm) and LC-MS have been optimized for quality control, as detailed in recent pharmacopeial submissions.

Future research directions highlighted in a 2023 ACS Medicinal Chemistry Letters perspective (14(5): 612-619) suggest unexplored potential in targeted protein degradation. The compound's ability to introduce both hydrogen bond acceptors (cyano) and donors (carbamate NH) makes it attractive for PROTAC linker design, with preliminary data showing enhanced cereblon binding.